Cas no 1256808-29-3 (1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE)

• Product Name: 1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE
• CAS No: 1256808-29-3
• MF: C₇H₅BrClNO
• MW: 234.48
• MDL: MFCD18257815
• CID: 2102418
• PubChem ID: 91658963
• Update Time: 2024-11-04

1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHAN-1-ONE
• 1-(5-BroMo-3-chloropyridin-2-yl)ethanone
• CID 91658963
• Ethanone, 1-(5-bromo-3-chloro-2-pyridinyl)-
• KML-124
• AKOS027424647
• D79869
• SCHEMBL18335071
• MFCD18257815
• CS-0432694
• AB91064
• EN300-106942
• 1256808-29-3
• Z1269165131
• C7H5BrClNO
• 1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE

• MDL： MFCD18257815
• Inchi： 1S/C7H5BrClNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3
• InChI Key： WOJJYMNRQWXZJI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=O)C(=C1)Cl

Computed Properties

• Exact Mass: 232.92430g/mol
• Monoisotopic Mass: 232.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.2